Cas no 1696878-20-2 (5-Isoxazolecarboxylic acid, 3-(4-chloro-2-methylphenyl)-)

• Product Name: 5-Isoxazolecarboxylic acid, 3-(4-chloro-2-methylphenyl)-
• CAS No: 1696878-20-2
• MF: C₁₁H₈ClNO₃
• MW: 237.639122009277
• CID: 5253227
• Update Time: 2025-05-20

5-Isoxazolecarboxylic acid, 3-(4-chloro-2-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 5-Isoxazolecarboxylic acid, 3-(4-chloro-2-methylphenyl)-

• Inchi： 1S/C11H8ClNO3/c1-6-4-7(12)2-3-8(6)9-5-10(11(14)15)16-13-9/h2-5H,1H3,(H,14,15)
• InChI Key： YVFYBOTYZIXODC-UHFFFAOYSA-N
• SMILES： O1C(C(O)=O)=CC(C2=CC=C(Cl)C=C2C)=N1

Additional information on 5-Isoxazolecarboxylic acid, 3-(4-chloro-2-methylphenyl)-

Introduction to 5-Isoxazolecarboxylic acid, 3-(4-chloro-2-methylphenyl) and Its Significance in Modern Chemical Biology

5-Isoxazolecarboxylic acid, 3-(4-chloro-2-methylphenyl), identified by its CAS number 1696878-20-2, represents a compound of considerable interest in the realm of chemical biology and pharmaceutical research. This heterocyclic organic molecule, featuring a unique isoxazole core substituted with a 4-chloro-2-methylphenyl group, has garnered attention due to its structural complexity and potential biological activities. The isoxazole ring, a five-membered aromatic structure containing one oxygen atom, is a privileged scaffold in medicinal chemistry, often employed in the design of bioactive molecules due to its ability to mimic natural products and interact with biological targets.

The 3-(4-chloro-2-methylphenyl) moiety introduces specific electronic and steric properties to the molecule, which can be leveraged to modulate its interactions with biological systems. The chloro substituent at the fourth position of the phenyl ring enhances electrophilicity, making it a suitable site for further functionalization or interaction with nucleophiles in biological pathways. Meanwhile, the methyl group at the second position provides steric hindrance and influences the overall conformation of the molecule, which is critical for binding affinity and selectivity.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds for therapeutic applications. 5-Isoxazolecarboxylic acid, 3-(4-chloro-2-methylphenyl) has been explored as a potential lead compound in various pharmacological contexts. Its structural framework suggests potential utility in inhibiting enzymes or receptors involved in inflammatory pathways, making it a candidate for treating conditions such as arthritis or autoimmune diseases. Additionally, the compound’s ability to cross the blood-brain barrier has been investigated, opening avenues for neuropharmacological applications.

One of the most compelling aspects of this compound is its versatility in synthetic chemistry. The isoxazole core can be further modified through various chemical transformations, allowing researchers to fine-tune its properties for specific biological targets. For instance, introduction of amine or carboxylic acid functionalities at different positions on the isoxazole ring can yield derivatives with enhanced solubility or binding affinity. This flexibility has made 5-Isoxazolecarboxylic acid, 3-(4-chloro-2-methylphenyl) a valuable starting point for structure-activity relationship (SAR) studies.

Recent advancements in computational chemistry have further accelerated the exploration of this compound’s potential. Molecular docking simulations have been employed to predict how 5-Isoxazolecarboxylic acid, 3-(4-chloro-2-methylphenyl) might interact with target proteins, providing insights into its mechanism of action. These studies have revealed that the compound can bind to enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX), which are key players in inflammation. By understanding these interactions at a molecular level, researchers can design more effective derivatives with improved pharmacological profiles.

The synthesis of 5-Isoxazolecarboxylic acid, 3-(4-chloro-2-methylphenyl) also presents an opportunity for innovation in synthetic methodologies. Traditional approaches often involve multi-step reactions with moderate yields and require harsh conditions. However, recent developments in green chemistry have led to more sustainable synthetic routes. For example, catalytic methods using transition metals have been explored to improve efficiency and reduce waste. These advancements not only make the production of the compound more environmentally friendly but also open new possibilities for scaling up synthesis for industrial applications.

In addition to its pharmacological potential, 5-Isoxazolecarboxylic acid, 3-(4-chloro-2-methylphenyl) has shown promise in material science applications. Its unique electronic properties make it a candidate for use in organic electronics, such as light-emitting diodes (OLEDs) or photovoltaic cells. The presence of both aromatic and heterocyclic components allows for tunable optoelectronic characteristics, which are essential for these technologies. As research continues to uncover new applications for this class of compounds, their role beyond traditional pharmaceuticals is likely to expand.

The regulatory landscape surrounding novel chemical entities like 5-Isoxazolecarboxylic acid, 3-(4-chloro-2-methylphenyl) is also evolving. Regulatory agencies are increasingly focused on ensuring that new compounds are safe and effective before they enter clinical use. This has led to stricter guidelines on preclinical testing and clinical trials. However, these measures are essential for ensuring patient safety while fostering innovation in drug development. Companies investing in this area must navigate these regulatory requirements carefully but are rewarded by the potential impact on human health.

Future directions in research on 5-Isoxazolecarboxylic acid, 3-(4-chloro-2-methylphenyl) may include exploring its role in combination therapies. By pairing this compound with other drugs that target different aspects of a disease pathway, researchers could develop more comprehensive treatments with fewer side effects. Additionally, investigating its effects in preclinical models could provide further evidence of its therapeutic potential before human trials begin.

In conclusion,5-Isoxazolecarboxylic acid, 3-(4-chloro-2-methylphenyl) (CAS no: 1696878-20-2) stands out as a versatile and promising compound with applications spanning chemical biology and material science. Its unique structural features offer opportunities for developing novel therapeutics while also serving as a platform for innovative synthetic methodologies. As research progresses and regulatory frameworks adapt to support innovation,5-Isoxazolecarboxylic acid, 3-(4-chloro-2-methylphenyl) will likely continue to play a significant role in advancing scientific understanding and improving human health.